Cas no 62294-16-0 (1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-)

1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)- structure
62294-16-0 structure
Product Name:1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-
CAS No:62294-16-0
MF:C12H17N3O4
MW:267.281082868576
CID:450459
Update Time:2024-01-30

1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-
    • 1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(2-oxiranylmethoxy)-
    • Inchi: 1S/C12H17N3O4/c16-15(17)11-6-14(9-4-2-1-3-5-9)13-12(11)19-8-10-7-18-10/h6,9-10H,1-5,7-8H2
    • InChI Key: VWCLWZJKUOOWPI-UHFFFAOYSA-N
    • SMILES: N1(C2CCCCC2)C=C([N+]([O-])=O)C(OCC2CO2)=N1

Computed Properties

  • Exact Mass: 267.12201

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 458.3±25.0 °C(Predicted)
  • PSA: 82.72
  • pka: -0.94±0.12(Predicted)
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